molecular formula C9H17ClO B8559052 1-Chloro-8-nonen-4-ol

1-Chloro-8-nonen-4-ol

Cat. No.: B8559052
M. Wt: 176.68 g/mol
InChI Key: JWHOIDXONDGLDW-UHFFFAOYSA-N
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Description

1-Chloro-8-nonen-4-ol (C₉H₁₇ClO) is a chlorinated unsaturated alcohol with a molecular weight of 176.68 g/mol. Its structure comprises a nine-carbon chain featuring a hydroxyl group at position 4, a chlorine atom at position 8, and a double bond at position 1 (1-nonene framework). The compound’s reactivity is influenced by the interplay of its polar hydroxyl group, electron-withdrawing chlorine substituent, and the alkene moiety.

Properties

Molecular Formula

C9H17ClO

Molecular Weight

176.68 g/mol

IUPAC Name

1-chloronon-8-en-4-ol

InChI

InChI=1S/C9H17ClO/c1-2-3-4-6-9(11)7-5-8-10/h2,9,11H,1,3-8H2

InChI Key

JWHOIDXONDGLDW-UHFFFAOYSA-N

Canonical SMILES

C=CCCCC(CCCCl)O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key differences between 1-Chloro-8-nonen-4-ol and related compounds:

Compound Molecular Formula Molecular Weight (g/mol) Functional Groups Key Structural Features
This compound C₉H₁₇ClO 176.68 Alcohol, chloroalkene Cl at C8, OH at C4, double bond at C1
1-Nonen-4-ol (147) C₉H₁₈O 142.24 Alcohol, alkene OH at C4, double bond at C1
1-Nonen-4-one (148) C₉H₁₆O 140.22 Ketone, alkene Ketone at C4, double bond at C1
8-Chloro-8-oxo-octanoic acid ethyl ester C₁₀H₁₇ClO₃ 220.69 Ester, ketone, chloride Cl and ketone at C8, ester group

Key Observations :

  • Unlike 1-Nonen-4-one (148), which lacks a hydroxyl group, this compound retains alcohol functionality, making it susceptible to oxidation or esterification.
  • The ethyl ester in shares a chlorine substituent but differs in functional groups (ester/ketone vs. alcohol), leading to distinct reactivity profiles .

Physicochemical Properties

  • Solubility: The chlorine atom increases polarity, likely enhancing water solubility compared to 1-Nonen-4-ol. However, the long carbon chain may limit this effect.
  • Boiling Point: Expected to be higher than 1-Nonen-4-ol (due to increased molecular weight and polarity) but lower than the ethyl ester (which has a larger molecular weight and ester group) .

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